1-methyl-6-oxo-N-(thiophen-2-ylmethyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C11H11N3O2S/c1-14-10(15)5-4-9(13-14)11(16)12-7-8-3-2-6-17-8/h2-6H,7H2,1H3,(H,12,16)
• InChI Key: MYKVZLPOWMDTLZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=CC=CS2
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

1-methyl-6-oxo-N-(thiophen-2-ylmethyl)-1,6-dihydropyridazine-3-carboxamide is a synthetic compound that has been synthesized for various scientific research applications. It is a pyridazine derivative that has shown promising results in the field of medicinal chemistry.

Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

This compound belongs to a class of chemicals that have been explored for various synthetic applications. For instance, Kappe and Roschger's work on the reactions of Biginelli-compounds demonstrates the versatility of similar structures in synthesizing heterocyclic compounds, such as thiazines and pyrimidines, through different chemical reactions, including methylation, acylation, and condensation with dielectrophiles (Kappe & Roschger, 1989). This indicates the potential utility of the mentioned compound in generating a diverse array of heterocyclic structures with possible applications in medicinal chemistry and material science.

Biological ActivitiesResearch into thiophene-2-carboxamide derivatives, such as the work by Kausar et al., has shown that these compounds can act as dual inhibitors against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), suggesting potential applications in treating diseases like Alzheimer's (Kausar et al., 2021). These findings underscore the importance of structural variations in thiophene derivatives for enhancing biological activities, which could extend to compounds like "1-methyl-6-oxo-N-(thiophen-2-ylmethyl)-1,6-dihydropyridazine-3-carboxamide."

Antimicrobial and Antioxidant Activities

Gad-Elkareem et al. explored the synthesis of thio-substituted ethyl nicotinate derivatives leading to the production of compounds with antimicrobial activities (Gad-Elkareem et al., 2011). This research area is critical as it highlights the ongoing search for new antimicrobial agents in the face of rising antibiotic resistance. The compound , given its structural similarity, could potentially be modified to enhance its antimicrobial properties.